Cas no 1108713-51-4 (1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid)

1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid structure
1108713-51-4 structure
Product Name:1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid
CAS No:1108713-51-4
MF:C11H19NO4
MW:229.27286362648
MDL:MFCD08461234
CID:4560764
Update Time:2023-11-20

1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid
    • 1-(TERT-BUTOXYCARBONYL)-4-METHYLPYRROLIDINE-3-CARBOXYLIC ACID
    • 4-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
    • (3R,4R)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid
    • trans-1-Boc-4-methylpyrrolidine-3-carboxylic acid
    • 1-Boc-4-methyl-pyrrolidine-3-carboxylic acid
    • (3S,4S)-1-[(tert-butoxy)carbonyl]-4-methylpyrrolidine-3-carboxylic acid
    • AB70
    • 1-tert-butoxycarbonyl-4-methyl-pyrrolidine-3-carboxylic acid
    • MDL: MFCD08461234
    • Inchi: 1S/C11H19NO4/c1-7-5-12(6-8(7)9(13)14)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)
    • InChI Key: IPLCSDCAWNDONJ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CC(C(=O)O)C(C)C1)=O

Computed Properties

  • Exact Mass: 229.131
  • Monoisotopic Mass: 229.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.8

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 343.2±35.0 °C at 760 mmHg
  • Flash Point: 161.4±25.9 °C
  • Vapor Pressure: 0.0±1.6 mmHg at 25°C

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
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1-(tert-butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic acid
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Chemenu
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TRC
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1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic Acid
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$ 50.00 2022-06-03
TRC
T205015-50mg
1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic Acid
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$ 210.00 2022-06-03
TRC
T205015-100mg
1-(tert-Butoxycarbonyl)-4-methylpyrrolidine-3-carboxylic Acid
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$ 295.00 2022-06-03
Alichem
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